Cas no 18198-39-5 (Phosphonium,tetraphenyl-)

Phosphonium,tetraphenyl- structure
Phosphonium,tetraphenyl- structure
Product Name:Phosphonium,tetraphenyl-
CAS No:18198-39-5
MF:C24H20P
MW:339.389367103577
CID:206838
PubChem ID:164912
Update Time:2025-04-19

Phosphonium,tetraphenyl- Chemical and Physical Properties

Names and Identifiers

    • Phosphonium,tetraphenyl-
    • tetraphenylphosphanium
    • tetraphenylphosphonium
    • TETRAPHENYLPHOSPHONIUM ION
    • DTXSID00171224
    • Q27089016
    • MFCD00011917
    • tetrakisphenylphosphine
    • SY103672
    • CHEBI:44880
    • GTPL4558
    • 3b62
    • UNII-U9IF5Y5IND
    • BDBM50420222
    • Phosphonium, tetraphenyl-
    • tetraphenylphosphorus(1+)
    • tetraphenylphosphine
    • 3b5d
    • SCHEMBL2932036
    • CHEMBL1182234
    • 18198-39-5
    • TETRAPHENYLPHOSPHONIUM [MI]
    • NS00040982
    • [PPh4](+)
    • JUAHKSBERRLSHD-UHFFFAOYSA-N
    • P4P
    • U9IF5Y5IND
    • PPh4(+)
    • TPP+
    • 2bow
    • SCHEMBL26674
    • USFPINLPPFWTJW-UHFFFAOYSA-N
    • (PPh4)(+)
    • STL483864
    • DTXCID5093715
    • Phosphonium, tetraphenyl
    • Inchi: 1S/C24H20P/c1-5-13-21(14-6-1)25(22-15-7-2-8-16-22,23-17-9-3-10-18-23)24-19-11-4-12-20-24/h1-20H/q+1
    • InChI Key: USFPINLPPFWTJW-UHFFFAOYSA-N
    • SMILES: [P+](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 339.1304
  • Monoisotopic Mass: 339.130262636g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 4
  • Complexity: 301
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0

Phosphonium,tetraphenyl- Related Literature

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